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Compound of Interest

Compound Name: SR 43845

Cat. No.: B1681100

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidelines, and disposal plans for
the handling of SR 43845, a potent renin inhibitor. Adherence to these procedures is vital for
ensuring laboratory safety and maintaining the integrity of experimental outcomes. As a
synthesized peptide-based compound, SR 43845 requires careful handling, and its
toxicological properties have not been fully elucidated. Therefore, it is imperative to treat this
compound with a high degree of caution.

Immediate Safety and Handling Protocols

While a specific Safety Data Sheet (SDS) for SR 43845 is not publicly available, the following
guidelines are based on best practices for handling potent, peptide-based laboratory chemicals
and other renin inhibitors.[1][2][3]

Personal Protective Equipment (PPE)

A comprehensive assessment of risk should be conducted before handling SR 43845. The
following table summarizes the recommended personal protective equipment.
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PPE Category

Item

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Always use two
pairs of chemotherapy-grade
gloves when handling the pure
compound or concentrated

solutions.

Eye Protection

Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Face Protection

Face shield

Recommended when there is
a risk of splashes or aerosol
generation, especially when
handling bulk quantities or

preparing stock solutions.

Body Protection

Laboratory coat

A buttoned, full-length lab coat
is mandatory. Consider a
disposable gown when

handling larger quantities.

Respiratory Protection

NIOSH-approved respirator

A respirator may be necessary
if there is a risk of
aerosolization and the work
cannot be conducted in a

certified chemical fume hood.

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.
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Exposure Type

First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids occasionally. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing and
wash the affected area with soap and water for
at least 15 minutes. Seek medical attention if

irritation develops or persists.

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

Inhalation ) o o
stopped, begin artificial respiration. Seek
immediate medical attention.
Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Operational Plan: Storage and Handling

Proper storage and handling are essential to maintain the stability and integrity of SR 43845.
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Aspect

Procedure

Storage

Store the lyophilized powder in a cool, dry, and
dark place. For long-term storage, -20°C is
recommended. Reconstituted solutions should
be stored at 2-8°C for short-term use or
aliquoted and frozen at -80°C for long-term

storage to avoid repeated freeze-thaw cycles.[1]

Handling

All handling of the solid compound and
preparation of stock solutions should be
conducted in a certified chemical fume hood to
minimize inhalation exposure. Use dedicated
and calibrated equipment. Avoid creating dust or

aerosols.

Solution Preparation

Reconstitute the lyophilized powder in a suitable
solvent such as sterile water or buffer.[1] Gently
mix to dissolve; do not shake vigorously.[1]

Prepare only the required amount of solution for

the experiment to ensure freshness.[1]

Disposal Plan

All waste containing SR 43845 must be treated as hazardous chemical waste and disposed of

in accordance with institutional and local regulations.[1][2][3]
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Waste Type Disposal Procedure

Contaminated items such as pipette tips, vials,
) and gloves should be collected in a designated,
Solid Waste
leak-proof, and clearly labeled hazardous waste

container.[1][2]

Unused solutions and aqueous waste should be
o collected in a clearly labeled, sealed, and
Liquid Waste ) )
appropriate hazardous waste container. Do not

pour down the drain.[1][2]

For spills, use an inert absorbent material. The
contaminated area should then be

Decontamination decontaminated with a suitable cleaning agent,
and all cleaning materials disposed of as

hazardous waste.

Experimental Protocol: In Vitro Fluorometric Renin

nhibition Assay

This protocol outlines a method for determining the inhibitory activity of SR 43845 on renin,

adapted from commercially available renin inhibitor screening assay kits.[4][5][6][7]

Materials and Reagents

Human recombinant renin

Fluorogenic renin substrate (e.g., a FRET-based peptide)

Assay buffer (e.g., 50 mM Tris-HCI, pH 8.0, containing 100 mM NacCl)
SR 43845 (test inhibitor)

Known renin inhibitor (positive control, e.g., Aliskiren)

Solvent for inhibitor (e.g., DMSO)
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e 96-well black microplate

¢ Fluorescence microplate reader

Assay Procedure

» Reagent Preparation:

[¢]

Prepare the assay buffer and warm it to 37°C.

o Reconstitute the human recombinant renin in the assay buffer to the desired
concentration. Keep on ice.

o Reconstitute the fluorogenic renin substrate according to the manufacturer's instructions.
Protect from light.

o Prepare a stock solution of SR 43845 in the appropriate solvent. Create a serial dilution of
SR 43845 in the assay buffer to test a range of concentrations.

o Prepare a similar dilution series for the positive control inhibitor.

e Assay Plate Setup:

o

Blank Wells: Add assay buffer and the solvent used for the inhibitor.

[¢]

Negative Control (100% Activity) Wells: Add assay buffer, renin, and the inhibitor solvent.

[¢]

Positive Control Wells: Add assay buffer, renin, and the positive control inhibitor at various
concentrations.

[¢]

Test Wells: Add assay buffer, renin, and SR 43845 at various concentrations.
e Reaction Initiation and Incubation:
o Initiate the reaction by adding the fluorogenic renin substrate to all wells.

o Mix the plate gently for 10-15 seconds.
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o Incubate the plate at 37°C for a predetermined time (e.g., 60 minutes), protected from
light.

o Data Acquisition:

o Measure the fluorescence intensity using a microplate reader at the appropriate excitation
and emission wavelengths for the specific fluorogenic substrate used (e.g., EX/Em =
340/490 nm or 540/590 nm).[4]

o Data Analysis:
o Subtract the fluorescence of the blank wells from all other readings.

o Calculate the percentage of renin inhibition for each concentration of SR 43845 and the
positive control using the following formula: % Inhibition = [1 - (Fluorescence of Test Well /
Fluorescence of Negative Control Well)] x 100

o Plot the percent inhibition against the logarithm of the inhibitor concentration to determine
the ICso value for SR 43845.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the Renin-Angiotensin System (RAS) and the experimental
workflow for assessing the inhibitory activity of SR 43845.

Na+ and H20 Retention
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Click to download full resolution via product page

Caption: The Renin-Angiotensin System (RAS) and the inhibitory action of SR 43845.
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Caption: Experimental workflow for the in vitro renin inhibition assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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